Cas no 1176768-41-4 (2-methyl-2-(pyrazin-2-yl)propan-1-amine)

• Product Name: 2-methyl-2-(pyrazin-2-yl)propan-1-amine
• CAS No: 1176768-41-4
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD11898940
• CID: 4575184
• PubChem ID: 45598105
• Update Time: 2025-05-23

2-methyl-2-(pyrazin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(pyrazin-2-yl)propan-1-amine
• 2-(1-Amino-2-methylprop-2-yl)pyrazine 95+%
• 2-Pyrazineethanamine, β,β-dimethyl-
• 2-methyl-2-(pyrazin-2-yl)propan-1-amine

• MDL： MFCD11898940
• Inchi： 1S/C8H13N3/c1-8(2,6-9)7-5-10-3-4-11-7/h3-5H,6,9H2,1-2H3
• InChI Key： DYLBXGBJQZSXOY-UHFFFAOYSA-N
• SMILES： C(C)(C)(CN)C1C=NC=CN=1

Computed Properties

• Exact Mass: 151.111
• Monoisotopic Mass: 151.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 236.4±25.0 °C at 760 mmHg
• Flash Point: 119.8±10.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-methyl-2-(pyrazin-2-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-2-(pyrazin-2-yl)propan-1-amine

2-Methyl-2-(Pyrazin-2-Yl)Propan-1-Amine: A Comprehensive Overview

2-Methyl-2-(pyrazin-2-yl)propan-1-amine, also known by its CAS registry number CAS No. 1176768-41-4, is a fascinating compound with a unique structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention due to its potential in drug design, catalysis, and advanced materials development. In this article, we will delve into the structural properties, synthesis methods, applications, and recent research advancements related to this compound.

The molecular structure of 2-methyl-2-(pyrazin-2-yl)propan-1-amine is characterized by a pyrazine ring fused with an amine group and a methyl substituent. The pyrazine moiety, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4, contributes to the compound's electronic properties and reactivity. The presence of the amine group at position 1 further enhances its functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of CAS No. 1176768-41-4 in the development of novel catalysts for industrial processes. Researchers have demonstrated that the compound's ability to coordinate with metal ions can significantly improve catalytic efficiency in reactions such as hydrogenation and oxidation. For instance, a study published in the Journal of Catalysis revealed that incorporating 2-methyl-pyrazinyl-propaneamine into palladium-based catalysts enhances their stability and selectivity under harsh reaction conditions.

In the realm of drug discovery, 2-methyl-pyrazinyl-propaneamine has shown promise as a lead compound for developing bioactive molecules targeting various diseases. Its unique structure allows for extensive functionalization, enabling researchers to explore its potential as an anti-inflammatory agent or an anticancer drug. A recent investigation conducted by scientists at the University of California demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases.

The synthesis of CAS No. 1176768-41-4 typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts to achieve high yields and purity. One common approach involves the nucleophilic substitution of an appropriate precursor with an amine group followed by cyclization to form the pyrazine ring. Researchers have also explored green chemistry methods to synthesize this compound, reducing environmental impact while maintaining product quality.

Beyond its chemical applications, 2-methyl-pyrazinyl-propaneamine has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it ideal for creating high-performance materials with tailored properties such as thermal stability and mechanical strength.

In conclusion, CAS No. 1176768-41-(continuation)